N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C21H21N3OS2/c25-19(21(9-1-2-10-21)18-4-3-12-26-18)22-16-7-5-15(6-8-16)17-14-24-11-13-27-20(24)23-17/h3-8,12,14H,1-2,9-11,13H2,(H,22,25)
• InChI Key: XRAVMGHJNVAEGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NC3=CC=C(C=C3)C4=CN5CCSC5=N4
• Molecular Formula: C21H21N3OS2
• Molecular Weight: 395.5 g/mol

Description

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C21H21N3OS2 and its molecular weight is 395.54. The purity is usually 95%.
BenchChem offers high-quality N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A study by Padalkar et al. (2016) synthesized a series of derivatives related to benzimidazole, benzoxazole, and benzothiazole, demonstrating in vitro antibacterial activities against Escherichia coli and Staphylococcus aureus strains, as well as antifungal activity against Candida albicans and Aspergillus niger strains. This research underscores the potential of such compounds in developing new antimicrobial agents (Padalkar et al., 2016).

Antituberculosis Activity

Ulusoy (2002) reported on the synthesis of N2-cycloalkylidene derivatives of imidazo[2,1-b]thiazole and their evaluation for antituberculosis activity against Mycobacterium tuberculosis H37Rv. This study provides insights into the design of compounds for the treatment of tuberculosis, highlighting the therapeutic potential of structurally similar compounds (Ulusoy, 2002).

Anticancer Activity

Research by Gomha et al. (2017) involved the synthesis of novel thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety, evaluated as potent anticancer agents. This work indicates the relevance of such compounds in the development of new cancer therapeutics, especially highlighting their efficacy against hepatocellular carcinoma (Gomha et al., 2017).

Antiinflammatory and Immunomodulatory Effects

Lantos et al. (1984) synthesized isomeric derivatives of dihydroimidazo[2,1-b]thiazoles and evaluated their antiinflammatory activity and ability to stimulate cell-mediated immunity. This study demonstrates the potential of these compounds in modulating immune responses and treating inflammatory conditions (Lantos et al., 1984).